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Documented COX-2 Fluorescent Probes

Probe Name Core Structure / Design
Key Experimental Findings &
Performance Data

Citation

IBPC1 Indomethacin-adopted

benzothiazole-
pyranocarbazole

High fluorescence intensity in LPS-

induced inflammatory cells; significantly
higher signal in damaged vs. normal disc

tissues in IVD degeneration model. [1]

COX2-ClO2 Methylene blue derivative

with indomethacin

Red emission (~668 nm) upon reaction

with ClO⁻; high selectivity for COX-2;
demonstrated imaging in tumor-bearing

mice. [2]

SCX Indomethacin conjugated

with phenanthrene-
benzothiazole fluorophore

(PBT)

Two-photon probe; TPA value >160 GM;

distinguished cancer from normal cells
and human colorectal cancer tissues from

normal tissues. [3]

YL-186 Quinoline-malononitrile

AIEgen with indomethacin

Near-infrared emission (>650 nm); large

Stokes shift; high photostability; selective
imaging of cancer cells (HeLa, MCF-7)

over normal cells. [4]
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Probe Name Core Structure / Design
Key Experimental Findings &
Performance Data

Citation

Compound 2
(from 2010
study)

Indomethacin-based

fluorescent inhibitor

Selective uptake in COX-2-expressing

inflamed and tumor tissues in vivo; signal
blocked by pre-treatment with celecoxib.

[5]

Common Experimental Protocols for Evaluation

The methodologies from these studies provide a framework for how a compound like Cox-2-IN-14 would be

benchmarked.

In Vitro Specificity & Inhibition Assays: These tests use purified COX-1 and COX-2 enzymes to
confirm that the probe's binding and fluorescence activation are specific to COX-2. A common method

involves quantifying the conversion of radiolabeled arachidonic acid to prostaglandin products. [5]
Cell Culture and Imaging: Experiments are performed on cell lines (e.g., cancer cells, human

nucleus pulposus cells) where COX-2 expression is artificially induced (e.g., using
Lipopolysaccharide (LPS) and interferon-γ). Cells are treated with the probe and imaged using

confocal microscopy. Specificity is confirmed by pre-treating cells with a COX-2 inhibitor (e.g.,
celecoxib, indomethacin) to block the signal. [1] [5]

In Vivo Imaging: Probes are administered (intraperitoneally or intravenously) to animal models of
disease, such as mice with inflammation or tumors. Fluorescence imaging systems are then used to

visualize the accumulation and intensity of the probe in target tissues compared to normal tissues. [5]
Spectroscopic Measurements: Key photophysical properties are characterized, including

absorption and fluorescence spectra, fluorescence quantum yield, Stokes shift, and
photostability. These are essential for comparing the intrinsic brightness and practicality of different

probes. [1] [2] [3]

The following diagram outlines the general workflow for evaluating a COX-2 fluorescent probe, synthesized

from the methodologies above.
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How to Locate Specific Data on Cox-2-IN-14

To find the information you're looking for, I suggest the following steps:

Verify the Compound Identifier: Ensure that "Cox-2-IN-14" is the standardized and published name
for the compound. Checking chemical vendor sites (e.g., MedChemExpress, Selleckchem, Tocris) for

its structure and available data can be a good start.
Search Specialized Databases: Use academic search engines like PubMed, Scopus, and Web of
Science with a focused query, for example: "Cox-2-IN-14" AND (fluorescence OR imaging
OR "optical probe").

Consult Related Literature: If the compound itself is not well-documented, look for the primary
research article where it was first reported. The synthesis and characterization data should be

contained there.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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